Cas no 357647-60-0 (2-Pyrimidinepentanal (9CI))

• Product Name: 2-Pyrimidinepentanal (9CI)
• CAS No: 357647-60-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 920678
• PubChem ID: 21919409
• Update Time: 2025-04-19

2-Pyrimidinepentanal (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepentanal (9CI)
• 5-pyrimidin-2-ylpentanal
• 357647-60-0
• DTXSID90620094
• DB-229225
• SCHEMBL5883528
• 5-(2-Pyrimidinyl)pentanal
• 5-(PYRIMIDIN-2-YL)PENTANAL
• 2-PYRIMIDINEPENTANAL

• Inchi： 1S/C9H12N2O/c12-8-3-1-2-5-9-10-6-4-7-11-9/h4,6-8H,1-3,5H2
• InChI Key： JUILWJMEUZYLPJ-UHFFFAOYSA-N
• SMILES： O=CCCCCC1N=CC=CN=1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives